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Compound of Interest

Compound Name: Aurofusarin

Cat. No.: B079076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Aurofusarin. Given that a specific Safety Data Sheet (SDS)

for Aurofusarin is not readily available, this guidance is based on its known cytotoxic and

genotoxic properties as a mycotoxin, general safety practices for handling hazardous

chemicals, and published research findings.

I. Quantitative Data Summary
The following table summarizes the key quantitative information available for Aurofusarin.
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Property Value Source(s)

CAS Number 13191-64-5 [1][2][3][4]

Molecular Formula C₃₀H₁₈O₁₂ [1][4]

Molecular Weight 570.5 g/mol [1][2]

Appearance
Golden yellow-orange or red

micro-crystalline pigment

Solubility Soluble in DMSO [2]

Storage Temperature -20°C [2]

Cytotoxicity
Effective at concentrations ≥1

μM in human colon cells
[5]

Genotoxicity
DNA damage observed at ≥1

μM
[5]

II. Immediate Safety and Personal Protective
Equipment (PPE)
Aurofusarin is a mycotoxin with known cytotoxic and genotoxic effects[5][6][7]. Therefore,

stringent safety measures are imperative to prevent exposure through inhalation, ingestion, or

skin contact.

A. Personal Protective Equipment (PPE) Requirements:

Gloves: Nitrile gloves are required. Always use double gloves when handling the pure

compound or concentrated solutions. Change gloves immediately if contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashes or aerosol generation.

Lab Coat: A fully buttoned lab coat is required. Consider a disposable gown when handling

larger quantities or during procedures with a high risk of contamination.
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Respiratory Protection: When handling the solid form of Aurofusarin or when aerosolization

is possible, a NIOSH-approved respirator (e.g., N95 or higher) is essential. All work with solid

Aurofusarin should be conducted within a certified chemical fume hood or a biological

safety cabinet[8].

B. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. If irritation persists, seek medical attention. Some general mycotoxin

decontamination procedures suggest using a dilute bleach solution (e.g., 5% sodium

hypochlorite) for initial decontamination of surfaces, but for skin contact, soap and water is

the primary recommendation[9].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural guidance for the safe handling of Aurofusarin in a

laboratory setting.

A. Preparation and Reconstitution:

Designated Area: All work with Aurofusarin must be performed in a designated area within a

certified chemical fume hood or biological safety cabinet to control potential exposure[8].

Weighing: If weighing the solid compound, do so within a fume hood on a tared, disposable

weigh boat.
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Reconstitution: To prepare a stock solution, add the solvent (e.g., DMSO) directly to the vial

containing the solid Aurofusarin. This minimizes the risk of aerosolizing the powder.

B. Experimental Use:

Dilutions: Perform all dilutions of the stock solution within the chemical fume hood.

Cell Culture Experiments: When treating cells with Aurofusarin, add the compound to the

culture medium within a biological safety cabinet.

Incubation: Clearly label all flasks, plates, and tubes containing Aurofusarin with

"Aurofusarin" and a biohazard symbol.

Post-Treatment Handling: All subsequent handling of treated cells and media should be

performed with the same level of precaution as handling the compound itself.

C. Decontamination:

Work Surfaces: At the end of each work session, decontaminate all work surfaces with a

suitable agent. While specific data for Aurofusarin is limited, a common practice for

mycotoxin decontamination is the use of a sodium hypochlorite solution (1-5%) followed by a

rinse with 70% ethanol and then water[9].

Equipment: Decontaminate all equipment that has come into contact with Aurofusarin using

the same procedure as for work surfaces.

IV. Disposal Plan
Proper disposal of Aurofusarin and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

A. Waste Segregation:

Solid Waste: All disposable items that have come into contact with Aurofusarin (e.g.,

gloves, weigh boats, pipette tips, paper towels) must be collected in a dedicated, clearly

labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing Aurofusarin, including spent cell culture

media, in a labeled, leak-proof hazardous waste container.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

B. Waste Treatment and Disposal:

Chemical Inactivation: While several methods exist for mycotoxin decontamination, such as

treatment with sodium hypochlorite, the efficacy for Aurofusarin is not specifically

documented. A common general approach is to treat liquid waste with a final concentration of

at least 1% sodium hypochlorite and allow it to react for at least 30 minutes before collection

for final disposal[10][11].

Final Disposal: All Aurofusarin waste (solid and liquid) must be disposed of through your

institution's hazardous waste management program. Do not dispose of Aurofusarin down

the drain or in the regular trash.

V. Experimental Protocols and Signaling Pathways
A. Cited Experimental Protocol: Cytotoxicity Assay

A study on the cytotoxicity of Aurofusarin in human colon cells (HT29) utilized the WST-1

assay to evaluate mitochondrial activity[5].

Cell Seeding: HT29 cells are seeded in 96-well plates at a specific density and allowed to

adhere overnight.

Treatment: Cells are then treated with various concentrations of Aurofusarin (e.g., starting

from ≥1 μM) dissolved in the appropriate cell culture medium. A vehicle control (e.g., DMSO)

is also included.

Incubation: The cells are incubated with the compound for a defined period (e.g., 24-72

hours).

WST-1 Assay: Following incubation, the WST-1 reagent is added to each well. This reagent

is converted to a colored formazan product by metabolically active cells.
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Measurement: The absorbance of the formazan product is measured using a microplate

reader at the appropriate wavelength. The results are used to determine the concentration at

which Aurofusarin inhibits cell viability.

B. Known Signaling Pathway Interactions

Research has indicated that Aurofusarin can induce oxidative stress and genotoxicity. Key

observed effects on cellular signaling include:

p53 Pathway: An increase in intracellular p53 protein has been observed following

Aurofusarin treatment, suggesting an activation of the DNA damage response pathway[5].

Oxidative Stress: Aurofusarin has been shown to increase intracellular reactive oxygen

species (ROS)[5][6].

CYP1A1 Induction: The expression of cytochrome P450 monooxygenase (CYP) 1A1 is

induced at both the gene and protein level, indicating an interaction with xenobiotic

metabolism pathways[7].

VI. Visual Workflow and Pathway Diagrams
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Caption: Workflow for the safe handling of Aurofusarin from preparation to disposal.
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Caption: Known cellular effects and signaling pathway interactions of Aurofusarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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